Cas no 126452-01-5 (6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-)

6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- structure
126452-01-5 structure
Product Name:6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
CAS No:126452-01-5
Molecular Formula:C11H14N4O3
Molecular Weight:250.25386
CID:203229
PubChem ID:135409392

6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Properties

Names and Identifiers

    • 6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
    • 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
    • (+-)bis(HOCH2)Cyclobut-H
    • 126452-01-5
    • 6H-Purin-6-one, 9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, (1a,2b,3a)-(1)-
    • SCHEMBL8537379
    • (+/-)-Cyclobut-H
    • 9-[2,3-Bis(hydroxymethyl)cyclobutyl]-9H-purin-6-ol
    • (+/-)-9-[(1.beta.,2.alpha.,3.beta.)-2,3-bis(hydroxymethyl)-1-cyclobutyl]hypoxanthine
    • DTXSID10925553
    • 6H-Purin-6-one, 9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(1)-
    • (+/-)bis(HOCH2)Cyclobut-H
    • (+-)-Cyclobut-H
    • (+-)-9-((1beta,2alpha,3beta)-2,3-bis(hydroxymethyl)-1-cyclobutyl)hypoxanthine
    • 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one
    • InChIKey: YPVODBLNEFGBHJ-BWZBUEFSSA-N
    • Inchi: InChI=1S/C11H14N4O3/c16-2-6-1-8(7(6)3-17)15-5-14-9-10(15)12-4-13-11(9)18/h4-8,16-17H,1-3H2,(H,12,13,18)/t6-,7-,8-/m1/s1
    • SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=O)[C@@H]1CO

Computed Properties

  • Exact Mass: 250.10672
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 250.107
  • Heavy Atom Count: 18
  • Complexity: 375
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.3
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • PSA: 99.74
  • Refractive Index: 1.818
  • Boiling Point: 608.1°Cat760mmHg
  • Flash Point: 321.6°C
  • Density: 1.77

6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Related Literature

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